Cas no 129337-86-6 (2-chloro-6,7-dihydro-5h-quinolin-8-one)

• Product Name: 2-chloro-6,7-dihydro-5h-quinolin-8-one
• CAS No: 129337-86-6
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD13189689
• CID: 1224216
• PubChem ID: 14680112
• Update Time: 2025-10-28

2-chloro-6,7-dihydro-5h-quinolin-8-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6,7-dihydro-5h-quinolin-8-one
• 2-chloro-5,6,7,8-tetrahydroquinolin-8-one
• chlorotetrahydroquinolone
• CTK0C1513
• AGN-PC-002490
• AB68916
• 2-chloro-6,7-dihydro-8(5H)-quinolinone
• 8(5H)-Quinolinone, 2-chloro-6,7-dihydro-
• ACMC-20mt7b
• 2-chloro-5,6,7,8-tetrahydro-8-quinolone
• 2-chloro-5,6,7-trihydroquinolin-8-one
• 2-CHLORO-6,7-DIHYDROQUINOLIN-8(5H)-ONE
• Z1255495740
• SCHEMBL6635128
• 129337-86-6
• DTXSID00562936
• RNMYIMYXZYOOHG-UHFFFAOYSA-N
• SY144837
• AS-35421
• MFCD13189689
• EN300-119164
• CS-0102433
• AKOS026726826
• A903768
• DA-12881

• MDL： MFCD13189689
• Inchi： 1S/C9H8ClNO/c10-8-5-4-6-2-1-3-7(12)9(6)11-8/h4-5H,1-3H2
• InChI Key： RNMYIMYXZYOOHG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(C(CCC2)=O)=N1

Computed Properties

• Exact Mass: 181.02954
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-chloro-6,7-dihydro-5h-quinolin-8-one

Recent Advances in the Study of 2-Chloro-6,7-dihydro-5H-quinolin-8-one (CAS: 129337-86-6)

2-Chloro-6,7-dihydro-5H-quinolin-8-one (CAS: 129337-86-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique quinoline core structure, coupled with the chloro substituent at the 2-position, confers distinct reactivity and binding properties that make it an attractive candidate for medicinal chemistry optimization. Recent synthetic methodologies have focused on improving the yield and purity of 2-chloro-6,7-dihydro-5H-quinolin-8-one, with several research groups reporting innovative catalytic approaches that enhance its accessibility for further derivatization. These advancements are critical for enabling high-throughput screening and structure-activity relationship (SAR) studies.

In the realm of biological activity, 2-chloro-6,7-dihydro-5H-quinolin-8-one has demonstrated promising inhibitory effects against a range of molecular targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent activity against protein kinases involved in cancer cell proliferation. The researchers identified specific structural modifications that enhance selectivity and reduce off-target effects, paving the way for the development of more effective kinase inhibitors.

Another area of active research involves the compound's potential as an antimicrobial agent. A recent preprint on bioRxiv described the synthesis of novel 2-chloro-6,7-dihydro-5H-quinolin-8-one analogs with broad-spectrum activity against drug-resistant bacterial strains. The study employed computational docking simulations to elucidate the binding interactions between these analogs and bacterial enzymes, providing valuable insights for further optimization.

Beyond its direct therapeutic applications, 2-chloro-6,7-dihydro-5H-quinolin-8-one has also been investigated as a chemical probe for studying biological pathways. A 2024 publication in ACS Chemical Biology detailed its use in identifying novel protein-protein interactions in neurodegenerative disease models. The compound's ability to modulate these interactions suggests its utility as both a research tool and a potential lead compound for drug development.

Despite these promising developments, challenges remain in translating the potential of 2-chloro-6,7-dihydro-5H-quinolin-8-one into clinically viable therapeutics. Issues such as metabolic stability, bioavailability, and toxicity profiles require further investigation. Ongoing research efforts are addressing these limitations through systematic medicinal chemistry approaches and advanced formulation strategies.

In conclusion, the growing body of research on 2-chloro-6,7-dihydro-5H-quinolin-8-one (CAS: 129337-86-6) underscores its importance as a privileged structure in medicinal chemistry. The compound's versatility and demonstrated biological activities position it as a valuable scaffold for the development of novel therapeutic agents across multiple disease areas. Future studies will likely focus on expanding its applications through targeted derivatization and comprehensive preclinical evaluation.